3-benzyl-8-[3-(1H-imidazol-1-yl)propyl]-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 2-benzyl-6-(3-imidazol-1-ylpropyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H25N7O2/c1-16-17(2)30-19-20(25-22(30)28(16)12-7-11-27-13-10-24-15-27)26(3)23(32)29(21(19)31)14-18-8-5-4-6-9-18/h4-6,8-10,13,15H,7,11-12,14H2,1-3H3
• InChI Key: SGRVGJPMGCGFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCN4C=CN=C4)N(C(=O)N(C3=O)CC5=CC=CC=C5)C)C
• Molecular Formula: C23H25N7O2
• Molecular Weight: 431.5 g/mol

Description

The compound “3-benzyl-8-[3-(1H-imidazol-1-yl)propyl]-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione” is a complex organic molecule that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of interest in recent years due to their wide range of biological activities. The synthesis process often involves the condensation of N-substituted piperidones with the appropriate imidazolpropyl groups. These intermediates are then reduced to the corresponding 3,7-diazabicyclo.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds is characterized by the presence of an imidazole ring, which contains two nitrogen atoms. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole-containing compounds are known for their broad range of chemical reactions. They are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

Medicine and Healthcare

Imidazole-containing compounds have significant implications in medicine and healthcare. Specifically, AKOS000753901 exhibits several pharmacological activities:

• Antibacterial and Antimycobacterial Properties : Imidazoles have demonstrated efficacy against bacterial and mycobacterial infections. .
• Anti-Inflammatory Effects : Imidazoles can modulate inflammatory responses. .
• Antitumor Activity : Some imidazole derivatives exhibit antitumor properties. .

Antidiabetic Applications

Imidazoles have been investigated for their antidiabetic effects. .

Antiallergic Potential

Imidazoles may mitigate allergic reactions. .

Antiviral Activity

Given the global importance of antiviral drugs, AKOS000753901’s antiviral potential warrants investigation. .

Antioxidant Properties

Imidazoles can scavenge free radicals and protect against oxidative stress. .

Ulcer Management

Imidazoles have been studied for their ulcerogenic effects. .

Mechanism of Action

The mechanism of action of imidazole-containing compounds is often related to their broad range of biological activities. These include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

The future directions in the field of imidazole-containing compounds are promising. There is a great importance of heterocyclic ring-containing drugs. Therefore, there is a need for the development of new drugs that overcome the antimicrobial resistance (AMR) problems. The derivatives of imidazole show different biological activities and have become an important synthon in the development of new drugs.